Cas no 1499232-20-0 (methyl({3-methyl(pent-4-en-1-yl)aminopropyl})amine)

• Product Name: methyl({3-methyl(pent-4-en-1-yl)aminopropyl})amine
• CAS No: 1499232-20-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5795978
• PubChem ID: 80397920
• Update Time: 2025-10-29

methyl({3-methyl(pent-4-en-1-yl)aminopropyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({3-methyl(pent-4-en-1-yl)aminopropyl})amine
• EN300-1290986
• 1499232-20-0
• methyl({3-[methyl(pent-4-en-1-yl)amino]propyl})amine
• AKOS018961039

• Inchi： 1S/C10H22N2/c1-4-5-6-9-12(3)10-7-8-11-2/h4,11H,1,5-10H2,2-3H3
• InChI Key： HQDQORYEMROXKO-UHFFFAOYSA-N
• SMILES： N(C)(CCCC=C)CCCNC

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on methyl({3-methyl(pent-4-en-1-yl)aminopropyl})amine

Introduction to Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine (CAS No. 1499232-20-0)

Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine, a compound with the chemical identifier CAS No. 1499232-20-0, is a novel organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of amine derivatives that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biochemical applications.

The molecular structure of Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine features a complex arrangement of carbon and nitrogen atoms, which contributes to its distinct chemical behavior. The presence of an amine group at the propyl chain terminus and a methyl-substituted pent-4-enyl side chain introduces both reactivity and flexibility, enabling the compound to interact with a wide range of biological targets. This structural complexity has made it an area of interest for researchers exploring novel drug mechanisms.

In recent years, there has been growing interest in the development of small-molecule modulators that can selectively interact with specific biological pathways. Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine has shown potential in this regard, particularly in the context of enzyme inhibition and receptor binding studies. Its ability to modulate the activity of certain enzymes has been linked to its efficacy in preclinical models, suggesting its utility in treating various metabolic and inflammatory conditions.

One of the most compelling aspects of this compound is its role in investigating the pharmacokinetic properties of amine-based drugs. Researchers have utilized Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine as a reference compound to study the absorption, distribution, metabolism, and excretion (ADME) profiles of related molecules. This has provided valuable insights into how structural modifications can influence drug bioavailability and therapeutic efficacy.

The synthesis of Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation, have been employed to achieve high yields and purity. These methodologies not only highlight the compound's synthetic significance but also demonstrate the advancements in organic chemistry that are enabling the development of more sophisticated pharmaceuticals.

Recent studies have explored the potential applications of Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine in therapeutic contexts beyond traditional drug development. For instance, its derivatives have been investigated for their ability to enhance drug delivery systems by improving membrane permeability or stabilizing protein-ligand interactions. This innovative approach underscores the compound's versatility and its potential to contribute to next-generation medical technologies.

The safety profile of Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine has also been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further clinical development. Additionally, its favorable pharmacokinetic properties suggest that it may have a reduced risk of side effects compared to existing treatments.

In conclusion, Methyl({3-Methyl(pent-4-en-1-yl)aminopropyl})amine (CAS No. 1499232-20-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with its promising biological activity and favorable safety profile, positions it as a valuable tool for both research and therapeutic applications. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.